2-Ethyl-4-chloro-5-methoxypyridazine-3(2H)-one
Cat. No. B8636523
M. Wt: 188.61 g/mol
InChI Key: RQYPRFFOKUKUCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:12][O-:13].[CH3:15][OH:16].[Cl:1][c:2]1[c:3](=[O:11])[n:4]([CH2:9][CH3:10])[n:5][cH:6][c:7]1[Cl:8].[Na+:14]>>[Cl:1][c:2]1[c:3](=[O:11])[n:4]([CH2:9][CH3:10])[n:5][cH:6][c:7]1[O:13][CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C[O-]
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CO
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCn1ncc(Cl)c(Cl)c1=O
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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CCn1ncc(OC)c(Cl)c1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
